Cas no 247069-31-4 (N-Methylazetidin-3-amine)

• Product Name: N-Methylazetidin-3-amine
• CAS No: 247069-31-4
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• MDL: MFCD09264395
• CID: 836286
• PubChem ID: 10086969
• Update Time: 2025-06-07

N-Methylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Methylazetidin-3-amine
• 3-Azetidinamine, N-methyl-
• N-methyl-3-Azetidinamine
• N-methylazetidin-3-amine hydrochloride
• AG-E-74074
• ANW-64550
• CTK0I7226
• RP08162
• SureCN539232

• MDL： MFCD09264395
• Inchi： 1S/C4H10N2/c1-5-4-2-6-3-4/h4-6H,2-3H2,1H3
• InChI Key： NQPTWMKTGPWPMX-UHFFFAOYSA-N
• SMILES： CNC1CNC1

Computed Properties

• Exact Mass: 86.0845
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 24.06

Additional information on N-Methylazetidin-3-amine

Professional Introduction to N-Methylazetidin-3-amine (CAS No: 247069-31-4)

N-Methylazetidin-3-amine, a compound with the chemical formula C₅H₁₁N₃, is a significant molecule in the field of pharmaceutical chemistry. Its CAS number, 247069-31-4, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of N-Methylazetidin-3-amine consists of an azetidine ring substituted with an amine group at the 3-position and a methyl group at the 1-position. This configuration imparts unique reactivity and binding characteristics, which have been exploited in numerous research endeavors. The azetidine ring is a six-membered heterocycle containing two nitrogen atoms, making it a versatile scaffold for drug discovery.

In recent years, N-Methylazetidin-3-amine has been extensively studied for its potential applications in medicinal chemistry. One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the development of novel antibiotics and antiviral agents. The amine functionality at the 3-position allows for further derivatization, enabling chemists to tailor the compound's properties for specific therapeutic targets.

Recent advancements in computational chemistry have further highlighted the significance of N-Methylazetidin-3-amine. Molecular modeling studies have demonstrated that this compound can interact with biological targets in ways that suggest its utility in treating a range of diseases. Specifically, researchers have focused on its potential as a kinase inhibitor, given the ability of azetidine derivatives to disrupt protein-protein interactions critical to cellular signaling pathways.

The pharmaceutical industry has shown particular interest in N-Methylazetidin-3-amine due to its versatility as a building block. By modifying its structure, scientists can create analogs with enhanced pharmacological properties. For example, studies have explored its use in developing compounds that target specific enzymes involved in cancer metabolism. The methyl group at the 1-position provides a handle for further functionalization, allowing for the creation of prodrugs or conjugates that improve bioavailability and target specificity.

Moreover, the synthetic pathways involving N-Methylazetidin-3-amine have been optimized for efficiency and scalability. Modern synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have enabled the production of this compound in high yields with minimal byproducts. These advancements are crucial for ensuring that pharmaceutical companies can access sufficient quantities of this intermediate for large-scale drug development.

In academic research, N-Methylazetidin-3-amine has been employed in studies aimed at understanding fundamental biochemical processes. Its ability to mimic natural amino acids has made it a valuable tool in enzyme inhibition studies. Researchers have used it to probe the mechanisms of enzymes such as cytochrome P450 monooxygenases, which play a crucial role in drug metabolism. By studying how N-Methylazetidin-3-amine interacts with these enzymes, scientists can gain insights into developing more effective drugs with reduced side effects.

The future prospects of N-Methylazetidin-3-amine are promising, with ongoing research suggesting new applications in therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Its unique structural features make it an attractive candidate for designing molecules that can cross the blood-brain barrier or interact with intracellular receptors. As computational methods continue to evolve, the potential applications of this compound are likely to expand further.

In conclusion, N-Methylazetidin-3-amine (CAS No: 247069-31-4) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its structural versatility and reactivity make it a valuable intermediate for drug development, while its biological interactions offer insights into disease mechanisms. As research progresses, this compound is poised to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.